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CAS No.: 57498-96-1

Cat. No.: S1520575

Get Quote

Storage & Handling Specifications

While the exact shipping conditions are not explicitly detailed in the search results, the suppliers specify the

required long-term storage temperature. The table below summarizes the key handling information for the

pure compound [1] [2].

Property Specification

CAS Number 57498-96-1 [1] [2]

Molecular Formula C₂₀H₁₆O₅ [2]

Purity ≥98% [2]

Physical Description Yellow powder [2]

Recommended Storage
Temp.

-20°C [1] [2]

Solubility Soluble in DMSO, chloroform, dichloromethane, ethyl acetate,

acetone [2]
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For best practices when working with the compound [2]:

Upon Receipt: Allow the vial to equilibrate to room temperature for at least one hour before opening
to prevent condensation.

Stock Solutions: Prepare stock solutions in solvents like DMSO. Aliquoting and storing these at
-20°C is recommended, and they are generally usable for up to two weeks.

Handling: Gently shake the vial after transport, as the powder may adhere to the neck or cap.

Experimental Protocol: Insulin Resistance Model

The following methodology is adapted from a study investigating carpachromene's effects on insulin

signaling in HepG2 cells [3].

Objective

To establish an insulin-resistant HepG2 cell model (HepG2/IRM) and evaluate the ameliorative effects of

carpachromene on glucose consumption and the insulin signaling pathway.

Materials

HepG2 cells (human hepatocellular carcinoma cell line)

Carpachromene (e.g., sourced from suppliers like ChemFaces or Glentham Life Sciences) [2] [1]
Metformin (for use as a positive control) [3]

Dulbecco's Modified Eagle Medium (DMEM), fetal bovine serum (FBS), penicillin-streptomycin
Insulin (from bovine or human source)

Glucose assay kit
Glycogen assay kit

RIPA lysis buffer, protease inhibitors, phosphatase inhibitors
Antibodies for Western Blot: p-IR, IR, p-IRS1, IRS1, p-PI3K, PI3K, p-Akt, Akt, p-GSK3β, GSK3β, p-

FoxO1, FoxO1, and corresponding secondary antibodies [3]

Methodology

Cell Culture: Maintain HepG2 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin at 37°C in a 5% CO₂ atmosphere.
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Induction of Insulin Resistance (HepG2/IRM):
Seed HepG2 cells in appropriate plates and allow to adhere.
Treat cells with a low concentration of insulin (0.005 µM) for 24 hours [3].

Validate the model by measuring significantly reduced glucose consumption in the media
compared to untreated control cells.

Drug Treatment:
Treat HepG2/IRM cells with various concentrations of carpachromene (e.g., 5, 10, and 20
µg/mL) for different time intervals (e.g., 12, 24, 36, 48 hours) [3].
Include a positive control group treated with metformin and a negative control (HepG2/IRM

without treatment).
Assessments:

Glucose Consumption: Measure glucose concentration in the culture medium using a glucose
assay kit [3].

Glycogen Content: Determine intracellular glycogen levels in the treated cells [3].
Protein Expression by Western Blot: Analyze the expression and phosphorylation levels of

key proteins in the insulin signaling pathway (IR, IRS1, PI3K, Akt, GSK3β, FoxO1) in cell
lysates [3].

Enzyme Activity: Assess the activity of metabolic enzymes such as PEPCK (gluconeogenesis)
and Hexokinase (glycolysis) [3].

Mechanism of Action: Signaling Pathway

Carpachromene ameliorates insulin resistance by activating the key insulin signaling pathway in liver cells.

The diagram below illustrates this molecular mechanism.
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Troubleshooting Common Issues

Unexpected Cytotoxicity: The study noted a significant decrease in HepG2/IRM cell viability at
carpachromene concentrations of 25 µg/mL and above. It is recommended to perform a cell viability

assay (e.g., MTT) to ensure test concentrations maintain >90% cell viability. The concentrations of 5,
10, and 20 µg/mL were found to be effective and non-cytotoxic [3].

Inconsistent Glucose Consumption Results: Ensure the insulin-resistant model (HepG2/IRM) is
properly established and validated before proceeding with drug treatments. Confirm that the low-

concentration insulin (0.005 µM) treatment successfully reduces glucose uptake compared to the
control group [3].

Poor Solubility: Carpachromene is soluble in DMSO. Prepare a stock solution in DMSO and then
dilute it in the cell culture medium for treatments. The final DMSO concentration in the culture

medium should not exceed 0.1% (v/v) to avoid solvent toxicity [2].

Key Insights for Researchers

Synergistic Effects: Research on highland barley, which is rich in bioactive compounds like β-glucan

and polyphenols, suggests that whole extracts can impact the IRS2/PI3K/Akt pathway to alleviate
high-fat diet-induced metabolic disturbances [4]. This highlights a potential parallel pathway and

suggests the value of comparing pure compounds like carpachromene with complex natural
extracts.

Multi-Target Potential: Beyond insulin sensitization, carpachromene has shown significant
inhibitory activity against enzymes like α-glucosidase, urease, and phosphodiesterase [5]. This

indicates a broader pharmacological profile that could be relevant for treating diabetes and its
comorbidities.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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